Cas no 63105-54-4 (methyl 2,3-dichloro-5-nitrobenzoate)
63105-54-4 structure
Product Name:methyl 2,3-dichloro-5-nitrobenzoate
CAS No:63105-54-4
MF:C8H5Cl2NO4
MW:250.035600423813
CID:958707
PubChem ID:113010
Update Time:2025-04-19
methyl 2,3-dichloro-5-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2,3-dichloro-5-nitrobenzoate
- Benzoic acid, 2,3-dichloro-5-nitro-, methyl ester
- IIOLRSLJSWKIEX-UHFFFAOYSA-N
- EINECS 263-859-2
- CS-0237422
- methyl2,3-dichloro-5-nitrobenzoate
- UNII-5H3N9F1AIT
- NS00035299
- DB-308214
- SCHEMBL22082614
- DTXSID5069671
- EN300-183315
- 63105-54-4
- 5H3N9F1AIT
- D96204
-
- Inchi: 1S/C8H5Cl2NO4/c1-15-8(12)5-2-4(11(13)14)3-6(9)7(5)10/h2-3H,1H3
- InChI Key: IIOLRSLJSWKIEX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C=C1C(=O)OC)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 248.95965
- Monoisotopic Mass: 248.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.533
- Boiling Point: 345.7°C at 760 mmHg
- Flash Point: 162.9°C
- Refractive Index: 1.581
- PSA: 69.44
methyl 2,3-dichloro-5-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013403-250mg |
Methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 97% | 250mg |
$470.40 | 2023-09-01 | |
| Alichem | A015013403-500mg |
Methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A015013403-1g |
Methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 97% | 1g |
$1519.80 | 2023-09-01 | |
| Enamine | EN300-183315-1g |
methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 95% | 1g |
$528.0 | 2023-09-19 | |
| Enamine | EN300-183315-5g |
methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 95% | 5g |
$1530.0 | 2023-09-19 | |
| Enamine | EN300-183315-10g |
methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 95% | 10g |
$2269.0 | 2023-09-19 | |
| Enamine | EN300-183315-0.05g |
methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 95% | 0.05g |
$101.0 | 2023-09-19 | |
| Enamine | EN300-183315-0.1g |
methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 95% | 0.1g |
$152.0 | 2023-09-19 | |
| Enamine | EN300-183315-0.25g |
methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 95% | 0.25g |
$216.0 | 2023-09-19 | |
| Enamine | EN300-183315-0.5g |
methyl 2,3-dichloro-5-nitrobenzoate |
63105-54-4 | 95% | 0.5g |
$407.0 | 2023-09-19 |
methyl 2,3-dichloro-5-nitrobenzoate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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